Cas no 1203289-75-1 (3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea)

• Product Name: 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea
• CAS No: 1203289-75-1
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 6339015
• PubChem ID: 30374663
• Update Time: 2025-11-06

3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea
• SR-01000923150-1
• 1-benzhydryl-3-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
• AKOS024513016
• VU0646804-1
• 1-benzhydryl-3-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea
• 1203289-75-1
• SR-01000923150
• 3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(diphenylmethyl)urea
• F5536-0011

• Inchi： 1S/C23H23N3O3S/c27-23(24-20-12-14-21(15-13-20)26-16-7-17-30(26,28)29)25-22(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-15,22H,7,16-17H2,(H2,24,25,27)
• InChI Key： GWDIWGIMMNPOSO-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(=CC=1)NC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 421.14601278g/mol
• Monoisotopic Mass: 421.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea

Introduction to 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea (CAS No: 1203289-75-1)

The compound 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea, identified by its CAS number 1203289-75-1, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in therapeutic interventions. The presence of a thiazolidinone moiety and a diphenylmethylurea group imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those incorporating thiazolidinone scaffolds. These structures are known for their versatility in mimicking biological targets and their ability to exhibit favorable pharmacokinetic profiles. The 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea molecule leverages this potential by integrating a thiazolidinone ring into a phenylurea framework. This combination not only enhances the molecule's binding affinity but also opens up possibilities for modulating various biological pathways.

In the realm of medicinal chemistry, the development of novel urea-based compounds has been a focal point due to their broad spectrum of biological activities. The diphenylmethylurea component in this compound is particularly noteworthy, as it has been shown to interact with multiple targets, including enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary in vitro studies have demonstrated that derivatives of this class exhibit significant inhibitory effects on key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central to the pathogenesis of inflammation.

The structural design of 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea also takes into account the principles of ligand efficiency and drug-like properties. By optimizing the substitution pattern on the phenyl ring and the positioning of the urea group, researchers aim to enhance solubility, permeability, and metabolic stability. These factors are critical for ensuring that the compound can reach its target site effectively within an organism and maintain its efficacy over time.

Advances in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques have been employed to predict the binding modes of 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea with various biological targets. These simulations have provided valuable insights into how the molecule interacts with proteins and nucleic acids at an atomic level. This information has been instrumental in guiding synthetic modifications aimed at improving potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the thiazolidinone core through cyclization reactions followed by functionalization with the phenylurea moiety. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been utilized to construct complex molecular architectures efficiently. These approaches not only enhance yield but also minimize unwanted byproducts, ensuring a higher purity of the final product.

From a pharmacological perspective, the dual functionality of 3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-1-(diphenylmethyl)urea offers a strategic advantage. The thiazolidinone ring can engage with specific binding pockets in biological targets, while the urea group provides additional interactions through hydrogen bonding or hydrophobic effects. This dual interaction mechanism has been observed to enhance binding affinity and prolongs residence time at the target site. Such properties are highly desirable for developing drugs with improved therapeutic efficacy.

Preclinical studies have begun to explore the potential applications of this compound in various disease models. Initial findings suggest that it may exhibit anti-inflammatory properties comparable to existing therapeutics but with improved selectivity profiles. This could make it particularly useful in conditions where inflammation plays a significant role, such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its structural features may also lend themselves to applications in other therapeutic areas like oncology or neurology.

The development pipeline for this compound is still in its early stages; however, collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), scientists aim to rapidly identify lead compounds that can be further optimized into viable drug candidates. The integration of artificial intelligence (AI) tools into these processes has also shown promise in predicting novel molecular structures with desired pharmacological properties.

In conclusion,3-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-y]phenyl-l(diphenylmethyl)urea (CAS No: 1203289_75_51 is a structurally complex yet promising compound with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human diseases